Discoveries, target identifications, and biological applications of natural products that inhibit splicing factor 3B subunit 1
Natural Product Reports Pub Date: 2016-01-26 DOI: 10.1039/C5NP00110B
Abstract
Covering: 1992 to 2015
The natural products FR901464, pladienolide, and herboxidiene were discovered as activators of reporter gene systems. Unexpectedly, these compounds target neither transcription nor translation; rather, they target splicing factor 3B subunit 1 of the spliceosome, causing changes in splicing patterns. All of them showed anticancer activity in a low nanomolar range. Since their discovery, these molecules have been used in a variety of biological applications.
Recommended Literature
- [1] Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs†
- [2] Spontaneous generation of singlet oxygen on microemulsion-derived manganese oxides with rich oxygen vacancies for efficient aerobic oxidation†
- [3] Contents list
- [4] Regulation of α-chymotrypsin activity on the surface of substrate-functionalized gold nanoparticles†
- [5] The potential of chiroptical and vibrational spectroscopy of blood plasma for the discrimination between colon cancer patients and the control group†
- [6] Investigations on the determination of aluminium in aluminium alkoxides and carboxylates using direct carbon-furnace atomisation
- [7] Extremely low-frequency phonon material and its temperature- and photo-induced switching effects†
- [8] Electrochromism in titanyl and vanadyl phthalocyanine thin films
- [9] Photoreductive dechlorination of chlorinated benzene derivatives catalyzed by ZnS nanocrystallites
- [10] Influence of sucrose on the stability of W1/O/W2 double emulsion droplets†
